Cas no 2637-76-5 (1-Acetylpiperidine-3-carboxylic acid)

• Product Name: 1-Acetylpiperidine-3-carboxylic acid
• CAS No: 2637-76-5
• Molecular Formula: C₈H₁₃NO₃
• Molecular Weight: 171.19372
• MDL: MFCD07348751
• CID: 852165
• PubChem ID: 14043896

1-Acetylpiperidine-3-carboxylic acid Properties

Names and Identifiers

• 1-Acetylpiperidine-3-carboxylic acid
• 1-acetyl-piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-acetyl-
• (+/-)-1-acetylpiperidine-3-carboxylic acid
• 1-acetyl-3-piperidinecarboxylic acid
• 1-acetyl-3-piperidinecarboxylic acid(SALTDATA: FREE)
• 1-N-Acetylnipecotic Acid
• 3-piperidinecarboxylic acid,1-acetyl
• N-Acetylnipecotic acid
• MFCD11617911
• SB46872
• MFCD11617910
• CS-0213092
• 1-acetylpiperidine-3-carboxylic acid, AldrichCPR
• DTXSID001291214
• STK501953
• SB41312
• HMS1753O10
• SB46893
• SCHEMBL1344119
• AKOS016344528
• SY241638
• 2637-76-5
• MFCD07348751
• AKOS000264235
• 3-Piperidinecarboxylic acid, 1-acetyl
• ALBB-009538
• ODPIDTOGVIDBLN-UHFFFAOYSA-N
• PS-11610
• F18253
• SY100451
• 1-acetylnipecotic acid
• EN300-14752
• Z85893766
• SY025023

• MDL： MFCD07348751
• InChIKey： ODPIDTOGVIDBLN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13NO3/c1-6(10)9-4-2-3-7(5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
• SMILES： CC(=O)N1CCCC(C1)C(=O)O

Computed Properties

• Exact Mass: 171.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.08954328g/mol
• Heavy Atom Count: 12
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• LogP: 0.26740
• PSA: 57.61000
• Melting Point: 131-132 ºC
• Density: 1.213

1-Acetylpiperidine-3-carboxylic acid Security Information

• Dangerous goods sign：
• Risk Phrases： 22
• HazardClass：IRRITANT

1-Acetylpiperidine-3-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%